Cas no 52477-67-5 (1-Cyclohexene-1,2-dicarbonitrile)

1-Cyclohexene-1,2-dicarbonitrile structure
52477-67-5 structure
Product Name:1-Cyclohexene-1,2-dicarbonitrile
CAS No:52477-67-5
MF:C8H8N2
MW:132.162521362305
CID:359536
PubChem ID:12370424
Update Time:2025-04-19

1-Cyclohexene-1,2-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-Cyclohexene-1,2-dicarbonitrile
    • cyclohexene-1,2-dicarbonitrile
    • SCHEMBL819558
    • 52477-67-5
    • Cyclohex-1-ene-1,2-dicarbonitrile
    • 1,2-dicyanocyclohexene
    • DTXSID00494783
    • Inchi: 1S/C8H8N2/c9-5-7-3-1-2-4-8(7)6-10/h1-4H2
    • InChI Key: DQHYRZOIWCUKCL-UHFFFAOYSA-N
    • SMILES: N#CC1=C(C#N)CCCC1

Computed Properties

  • Exact Mass: 132.06884
  • Monoisotopic Mass: 132.068748264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 47.6Ų

Experimental Properties

  • PSA: 47.58
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